Cas no 1697694-24-8 (2-{5H,6H,7H,8H-imidazo1,2-apyrimidin-6-yl}ethan-1-ol)

• Product Name: 2-{5H,6H,7H,8H-imidazo1,2-apyrimidin-6-yl}ethan-1-ol
• CAS No: 1697694-24-8
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD30301278
• CID: 5603418
• PubChem ID: 136839785
• Update Time: 2023-11-24

2-{5H,6H,7H,8H-imidazo1,2-apyrimidin-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-6-yl}ethan-1-ol
• 1697694-24-8
• EN300-1118097
• Imidazo[1,2-a]pyrimidine-6-ethanol, 1,5,6,7-tetrahydro-
• 2-{5H,6H,7H,8H-imidazo1,2-apyrimidin-6-yl}ethan-1-ol

• MDL： MFCD30301278
• Inchi： 1S/C8H13N3O/c12-4-1-7-5-10-8-9-2-3-11(8)6-7/h2-3,7,12H,1,4-6H2,(H,9,10)
• InChI Key： AWNQLGWDPRUKFN-UHFFFAOYSA-N
• SMILES： OCCC1CNC2=NC=CN2C1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 299.9±32.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles